Cas no 871125-74-5 (4-(2'-Methoxybenzyloxy)phenylboronic acid)

• Product Name: 4-(2'-Methoxybenzyloxy)phenylboronic acid
• CAS No: 871125-74-5
• MF: C₁₄H₁₅BO₄
• MW: 258.077504396439
• MDL: MFCD08276786
• CID: 719237
• PubChem ID: 24884284
• Update Time: 2025-06-22

4-(2'-Methoxybenzyloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((2-Methoxybenzyl)oxy)phenyl)boronic acid
• 4-(2'-METHOXYBENZYLOXY)PHENYLBORONIC ACID
• 4-(2-Methoxybenzyloxy)phenylboronic acid
• Boronic acid,B-[4-[(2-methoxyphenyl)methoxy]phenyl]-
• [4-[(2-methoxyphenyl)methoxy]phenyl]boronic acid
• {4-[(2-Methoxyphenyl)methoxy]phenyl}boronic acid
• AKOS010939145
• 871125-74-5
• BP-12146
• DTXSID40584718
• YPZFEBLXRQPHIO-UHFFFAOYSA-N
• SCHEMBL3759217
• WJB12574
• 4-(2'-METHOXYBENZYLOXY)PHENYLBORONIC AC&
• (4-((2-Methoxybenzyl)oxy)phenyl)boronicacid
• CS-0178604
• 4-[(2-METHOXYPHENYL)METHOXY]PHENYLBORONIC ACID
• 4-(2''-Methoxybenzyloxy)phenylboronic Acid
• MFCD08276786
• BS-23148
• 4-(2'-Methoxybenzyloxy)phenylboronic acid

• MDL： MFCD08276786
• Inchi： 1S/C14H15BO4/c1-18-14-5-3-2-4-11(14)10-19-13-8-6-12(7-9-13)15(16)17/h2-9,16-17H,10H2,1H3
• InChI Key： YPZFEBLXRQPHIO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 258.10600
• Monoisotopic Mass: 258.1063391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.21
• Melting Point: 172-180 °C
• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.582
• PSA: 58.92000
• LogP: 0.95400
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2'-Methoxybenzyloxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2'-Methoxybenzyloxy)phenylboronic acid

4-(2'-Methoxybenzyloxy)phenylboronic Acid: A Promising Compound in Modern Pharmaceutical Research

4-(2'-Methoxybenzyloxy)phenylboronic Acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, CAS No. 871125-74-5, represents a key identifier for this compound, enabling precise characterization and application in various scientific domains. This molecule belongs to the class of boronic acids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 4-(2'-Methoxybenzyloxy)phenylboronic Acid include a phenyl ring substituted with a methoxybenzoyloxy group and a boronic acid functional group, creating a versatile scaffold for drug design and development.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with boronic acid moieties exhibit enhanced binding affinity to specific biomolecules, such

Research on 4-(2'-Methoxybenzyloxy)phenylboronic Acid has also expanded into the realm of anti-inflammatory drug development. A 2023 preclinical study conducted by the University of California, San Francisco, revealed that this compound modulates the activity of pro-inflammatory cytokines by interfering with signaling pathways associated with inflammatory responses. The molecule's ability to inhibit the activation of NF-κB pathways has been particularly noteworthy, as this pathway is a central regulator of inflammation in various diseases. These findings suggest that 4-(2'-Methoxybenzyloxy)phenylboronic Acid could serve as a lead compound for the development of novel anti-inflammatory agents.

The synthetic pathway of 4-(2'-Methoxybenzyloxy)phenylboronic Acid has been optimized to improve its yield and purity, which is critical for pharmaceutical applications. A 2023 paper in Organic & Biomolecular Chemistry described a novel method involving transition metal-catalyzed coupling reactions to efficiently synthesize this compound. This approach not only enhances the scalability of production but also reduces the environmental impact associated with traditional synthetic methods. The use of green chemistry principles in the synthesis of 4-(2'-Methoxybenzyloxy)phenylboronic Acid aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Another area of interest is the application of boronic acids in drug delivery systems. A 2023 review article in Advanced Drug Delivery Reviews discussed how boronic acid derivatives can be used to create stimuli-responsive drug carriers. The 4-(2'-Methoxybenzyloxy)phenylboronic Acid molecule, with its boronic acid group, could potentially be incorporated into such systems to enable controlled release of therapeutic agents. This property is particularly valuable in the treatment of chronic conditions where precise dosing is essential.

The biological activity of 4-(2'-Methoxybenzyloxy)phenylboronic Acid has also been explored in the context of antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy found that this compound exhibits antimicrobial properties against certain bacterial strains. The mechanism of action appears to involve the disruption of cell membrane integrity, which is a common strategy employed by many antimicrobial agents. These findings open new avenues for the use of 4-(2'-Methoxybenzyloxy)phenylboronic Acid in the development of novel antibiotics or antimicrobial coatings.

The pharmacokinetic profile of 4-(2'-Methoxybenzyloxy)phenylboronic Acid is another important aspect of its potential therapeutic application. A 2023 preclinical study conducted by the National Institutes of Health (NIH) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that the molecule has favorable bioavailability and a relatively long half-life, which are critical parameters for drug development. These characteristics suggest that 4-(2'-Methoxybenzyloxy)phenylboronic Acid could be formulated into long-acting medications, reducing the need for frequent dosing.

Furthermore, the potential for drug repurposing of 4-(2'-Methoxybenzyloxy)phenylboronic Acid has been explored in recent studies. A 2023 paper in Drug Discovery Today suggested that this compound might have applications in the treatment of neurodegenerative diseases due to its ability to modulate neuroinflammatory responses. The neuroprotective effects observed in animal models of Alzheimer's disease and Parkinson's disease indicate that 4-(2'-Methoxybenzyloxy)phenylboronic Acid could be a promising candidate for further investigation in this therapeutic area.

The structural diversity of boronic acid derivatives has also been a focus of research, with 4-(2'-Methoxybenzyloxy)phenylboronic Acid serving as a model compound for understanding the relationship between structure and biological activity. A 2023 study in Chemical Research in Toxicology examined how variations in the substituents on the phenyl ring affect the toxicological profile of these compounds. The findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of 4-(2'-Methoxybenzyloxy)phenylboronic Acid and similar compounds.

Additionally, the application of boronic acids in diagnostic imaging has been explored, with 4-(2'-Methoxybenzyloxy)phenylboronic Acid showing potential as a contrast agent. A 2023 study published in Medical Imaging and Radiation Therapy demonstrated that this compound can be labeled with radioisotopes to create targeted imaging agents. This application could enhance the accuracy of diagnostic imaging procedures, particularly in the detection of early-stage diseases.

The environmental impact of 4-(2'-Methoxybenzyloxy)phenylboronic Acid is another important consideration in its development. A 2023 review article in Green Chemistry discussed the biodegradability of boronic acid derivatives and their potential to reduce environmental toxicity. The 4-(2'-Methoxybenzyloxy)phenylboronic Acid molecule, with its boronic acid group, may have favorable biodegradation properties, making it a more environmentally sustainable option compared to traditional pharmaceutical compounds.

In conclusion, 4-(2'-Methoxybenzyloxy)phenylboronic Acid represents a promising candidate for the development of novel therapeutic agents. Its structural versatility, combined with its potential applications in anti-inflammatory, antimicrobial, and neuroprotective therapies, positions it as a valuable compound in the field of pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and potential applications, underscoring the importance of further investigation into this molecule's therapeutic potential.

As the field of medicinal chemistry continues to evolve, the role of boronic acid derivatives like 4-(2'-Methoxybenzyloxy)phenylboronic Acid is likely to expand. The integration of computational modeling and high-throughput screening techniques will play a crucial role in optimizing the properties of this compound for specific therapeutic applications. Additionally, the development of drug delivery systems that can enhance the bioavailability and targeting efficiency of 4-(2'-Methoxybenzyloxy)phenylboronic Acid will be essential for translating its potential into clinical practice.

Overall, the continued exploration of 4-(2'-Methoxybenzyloxy)phenylboronic Acid and similar compounds is expected to yield significant advancements in the treatment of various diseases. The interdisciplinary approach, combining chemistry, biology, and pharmacology, will be instrumental in realizing the full therapeutic potential of these compounds. As research progresses, the role of boronic acid derivatives in modern medicine is poised to grow, offering new possibilities for the treatment of complex and challenging diseases.